Cas no 2172582-80-6 (5-hydrazinylpyridine-2-carboxylic acid dihydrochloride)

• Product Name: 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride
• CAS No: 2172582-80-6
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• CID: 6419841
• PubChem ID: 132398964
• Update Time: 2025-11-01

5-hydrazinylpyridine-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride
• 2-Pyridinecarboxylic acid, 5-hydrazinyl-, hydrochloride (1:2)
• 5-Hydrazineylpicolinic acid (dihydrochloride)
• EN300-1589105
• 2172582-80-6
• starbld0041054
• 5-Hydrazinylpicolinic acid dihydrochloride
• 5-hydrazinylpyridine-2-carboxylic acid;dihydrochloride

• Inchi： 1S/C6H7N3O2.ClH/c7-9-4-1-2-5(6(10)11)8-3-4;/h1-3,9H,7H2,(H,10,11);1H
• InChI Key： WUZONYSQKSVZDU-UHFFFAOYSA-N
• SMILES： C(C1N=CC(NN)=CC=1)(=O)O.Cl

Computed Properties

• Exact Mass: 225.0071819g/mol
• Monoisotopic Mass: 225.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride

Introduction to 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride (CAS No. 2172582-80-6)

5-hydrazinylpyridine-2-carboxylic acid dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2172582-80-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this derivative incorporates both hydrazine and pyridine moieties, which are well-documented for their reactivity and biological activity. Such structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

The hydrazinylpyridine-2-carboxylic acid dihydrochloride moiety is particularly noteworthy for its ability to participate in diverse chemical transformations, including condensation reactions with carbonyl compounds, leading to the formation of hydrazones. These hydrazones have been extensively studied for their pharmacological effects, particularly in the context of antitumor and antimicrobial applications. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products.

Recent advancements in medicinal chemistry have highlighted the importance of 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride in the development of small-molecule inhibitors. For instance, studies have demonstrated its efficacy in modulating enzyme activity associated with inflammatory pathways. The pyridine ring serves as a privileged scaffold, allowing for selective binding to biological targets while minimizing off-target effects. This has positioned the compound as a promising candidate for further investigation in preclinical and clinical trials.

In addition to its role in drug discovery, 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride has been explored in synthetic organic chemistry for its utility in constructing more complex molecules. Its reactivity with various electrophiles enables the synthesis of heterocyclic compounds with potential therapeutic value. Researchers have leveraged this compound to develop novel derivatives with enhanced pharmacokinetic profiles, including improved bioavailability and reduced toxicity.

The pharmacological properties of 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride have been further elucidated through computational modeling and experimental studies. These investigations have revealed that the compound can interact with biological macromolecules such as proteins and enzymes through multiple binding sites. This multimodal interaction enhances its therapeutic efficacy while minimizing resistance development. Such insights have guided the optimization of analogs with improved target specificity and potency.

One of the most exciting applications of 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride is in the field of oncology. Preclinical studies have shown that derivatives of this compound can inhibit the growth of cancer cells by disrupting key signaling pathways involved in tumor progression. The hydrazine moiety is particularly effective in covalently modifying target proteins, leading to their degradation and subsequent inhibition of cell proliferation. These findings have prompted interest in developing 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride-based therapies for various types of cancer.

Another area where this compound has shown promise is in infectious disease treatment. Research has indicated that modifications to the pyridine ring can enhance antimicrobial activity against resistant strains of bacteria and fungi. The ability of 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride to disrupt microbial cell membranes and inhibit essential metabolic processes makes it a valuable asset in combating multidrug-resistant pathogens. This has opened up new avenues for developing novel antibiotics and antifungal agents.

The synthesis of 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications. Catalytic techniques and green chemistry principles have been employed to minimize waste and improve sustainability, aligning with global efforts to promote environmentally friendly pharmaceutical manufacturing.

The analytical characterization of 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride is critical for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and purity. These analytical methods provide detailed insights into the compound's chemical properties, which are essential for regulatory compliance and therapeutic efficacy.

Future research directions for 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride include exploring its potential in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune its molecular structure offers exciting possibilities for developing treatments that address complex neurological symptoms.

In conclusion, 5-hydrazinylpyridine-2-carboxylic acid dihydrochloride (CAS No. 2172582-80-6) is a versatile compound with significant implications in pharmaceutical research and development. Its unique structural features enable diverse applications across multiple therapeutic areas, including oncology, infectious diseases, and neurology. Continued investigation into its pharmacological properties and synthetic modifications will likely uncover new opportunities for improving human health through innovative drug therapies.